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Compound of Interest

Compound Name: 1-Cyclohexylethanamine

Cat. No.: B3024940

1-Cyclohexylethanamine is a flammable, corrosive, and toxic substance that demands
rigorous handling procedures.[1][2] Its hazard profile necessitates a multi-faceted approach to
safety, encompassing engineering controls, personal protective equipment, and stringent
operational protocols.

Physicochemical Properties and Associated Risks

Understanding the inherent properties of 1-Cyclohexylethanamine is fundamental to
anticipating and mitigating its risks.
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Implication for Safe

Property Value .

Handling

Indicates an amine, which can
Molecular Formula CsH17N be corrosive and have a

characteristic odor.

Relevant for stoichiometric

Molecular Weight 127.23 g/mol [1][2] calculations and vapor density
considerations.
] Visual inspection can indicate
Colorless to light yellow ) ]
Appearance o purity and potential
liquid[3] ]
degradation.
Odor can serve as an indicator
Odor Strong, fishy, amine-like[4] of vapor release, but olfactory
fatigue is a risk.
High boiling point suggests
- ) 177 - 178 °C (350.6 - 352.4 °F)  lower volatility at room
Boiling Point
[1] temperature compared to more
volatile amines.
Classified as a flammable
) 51-52°C (123.8-125.6 °F) liquid; vapors can form
Flash Point . . o
(closed cup)[1][5] explosive mixtures with air.[1]
[6]
Specific Gravity 0.866 - 0.87 g/cm3[3][6] Less dense than water.

Health Hazard Classification

1-Cyclohexylethanamine is classified with multiple health hazards that necessitate strict
exposure controls.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.fishersci.nl/store/msds?partNumber=11309595&countryCode=NL&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1R_-1-cyclohexylethanamine
https://www.chemimpex.com/products/39471
https://restoredcdc.org/www.cdc.gov/niosh/npg/npgd0168.html
https://www.fishersci.nl/store/msds?partNumber=11309595&countryCode=NL&language=en
https://www.fishersci.nl/store/msds?partNumber=11309595&countryCode=NL&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/336505
https://www.fishersci.nl/store/msds?partNumber=11309595&countryCode=NL&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1906606&productDescription=%28S%29-%28%2B%29-1-CYCLHXYLETHLAMINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemimpex.com/products/39471
https://www.fishersci.com/store/msds?partNumber=AAL1906606&productDescription=%28S%29-%28%2B%29-1-CYCLHXYLETHLAMINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b3024940?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard .
o GHS Category Signal Word Hazard Statement
Classification

H226: Flammable

Flammable Liquid Category 3 Danger o
liquid and vapor[2][7]
- ) H302: Harmful if
Acute Toxicity, Oral Category 4 Warning
swallowed[2]
o ] H312: Harmful in
Acute Toxicity, Dermal  Category 4 Warning ] ]
contact with skin[2]
) H314: Causes severe
Skin

Category 1B/1C Danger skin burns and eye
damage[1][2]

Corrosion/Irritation

H318: Causes serious

Serious Eye Damage Category 1 Danger
eye damage[1][7]
H361: Suspected of
Reproductive Toxicity Category 2 Warning damaging fertility or

the unborn child

Engineering Controls: The First Line of Defense

The primary strategy for mitigating exposure to 1-Cyclohexylethanamine is through robust
engineering controls. These systems are designed to contain the chemical at its source,
minimizing the risk of inhalation and dermal contact.

Chemical Fume Hood

All manipulations of 1-Cyclohexylethanamine, including weighing, transferring, and reactions,
must be conducted within a certified chemical fume hood.[1][6] This is non-negotiable. The
fume hood provides critical protection by:

o Containing Vapors: The negative pressure within the hood draws vapors away from the
user's breathing zone.

o Explosion Protection: The sash of the fume hood can provide a physical barrier in the event
of an unexpected exothermic reaction or splash.
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Protocol for Fume Hood Use:
 Verify Certification: Ensure the fume hood has been certified within the last year.

o Sash Position: Work with the sash at the lowest practical height, and no higher than the
marked safe working height.

« Airflow: Do not obstruct the baffles at the back of the hood. Keep equipment at least 6 inches
from the face of the hood.

e Minimize Storage: The fume hood is a workspace, not a storage cabinet. Excess clutter can
disrupt airflow and increase risk.

Ventilation and Air Exchange

The laboratory should have adequate general ventilation to ensure a safe ambient
environment.[8] This provides a secondary level of protection by diluting any fugitive emissions
that may escape primary containment.

Emergency Equipment

Immediate access to a fully functional safety shower and eyewash station is mandatory in all
areas where 1-Cyclohexylethanamine is handled.[8][9] Regular testing of this equipment is
essential to ensure its readiness in an emergency.

Personal Protective Equipment (PPE): A Necessary
Barrier

While engineering controls are primary, a comprehensive PPE program is essential to protect
against residual hazards and in the event of a spill or splash.

Hand Protection

Wear appropriate chemical-resistant gloves at all times when handling 1-
Cyclohexylethanamine.[9]

» Material Selection: Nitrile gloves are a common choice, but it is crucial to consult the glove
manufacturer's compatibility chart for breakthrough time and permeation rate specific to this
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chemical.

 Inspection: Always inspect gloves for tears or pinholes before use.

e Donning and Doffing: Use proper technique to avoid contaminating your skin when removing
gloves.

Eye and Face Protection

Chemical safety goggles that provide a complete seal around the eyes are mandatory. A face
shield worn over the goggles is also required to protect against splashes.[5][9]

Body Protection

A flame-resistant lab coat should be worn and buttoned to its full length.[9] For larger quantities
or tasks with a higher splash potential, a chemical-resistant apron should be worn over the lab
coat.

Respiratory Protection

In most laboratory settings with proper engineering controls, respiratory protection should not
be necessary. However, if there is a potential for exposure above established limits, or during
spill cleanup of a large quantity, a NIOSH-approved respirator with an appropriate cartridge for
organic vapors and amines should be used.[5][8] A full respiratory protection program, including
fit testing and medical clearance, is required for respirator use.

Doffing PPE

@ Goggles & Face Shield

Donning PPE

—> Goggles & Face Shield M Work Complete,

Prepare to Handle
ohexylethanamine

Click to download full resolution via product page
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Caption: PPE Donning and Doffing Sequence.

Safe Handling and Storage Protocols
General Handling Practices

¢ Avoid Inhalation, Ingestion, and Contact: Do not breathe vapors or mist.[1][6] Avoid contact
with skin, eyes, and clothing.[8]

e Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][9]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]
[6][9] Use only non-sparking tools.[1][6][9]

 Static Discharge: Take precautionary measures against static discharge.[1][6][9] Ground and
bond containers and receiving equipment.[6][9]

Storage

» Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][6][8]
e Incompatibilities: Store away from strong oxidizing agents and acids.[6][10]

e Segregation: Store in a designated corrosives and flammables area.[1][6][8]
Emergency Procedures: Be Prepared

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[1] Remove contact lenses if present and easy to do.[1] Seek immediate medical
attention.[1]

o Skin Contact: Immediately remove all contaminated clothing.[1] Wash off with plenty of water
for at least 15 minutes.[1] Seek immediate medical attention.[1]
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 Inhalation: Move the person to fresh air.[9] If not breathing, give artificial respiration.[1] Seek
immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting.[1][9] Clean mouth with water.[1] Never give anything by
mouth to an unconscious person.[1] Seek immediate medical attention.[1]

Spill Response

A prompt and well-executed spill response can prevent a minor incident from becoming a major
one.
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Caption: Decision tree for spill response.
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Detailed Spill Cleanup Protocol:

Alert and Evacuate: Immediately alert personnel in the vicinity.[11] If the spill is large, volatile,
or in a poorly ventilated area, evacuate the area and call emergency services.[11]

Assess and Secure: From a safe distance, assess the extent of the spill.[12] Eliminate all
ignition sources.[8][9]

Don PPE: At a minimum, wear a lab coat, chemical-resistant gloves, and chemical safety
goggles with a face shield.[12]

Contain: Prevent the spill from spreading or entering drains by creating a dike around it with
an inert absorbent material like vermiculite, sand, or cat litter.[9][13]

Absorb: Apply the absorbent material over the spill, starting from the outside and working
inwards to minimize splashing.[11][13]

Collect: Once the liquid is fully absorbed, carefully scoop the material into a compatible,
labeled container for hazardous waste.[6][13] Use non-sparking tools.[6][9]

Decontaminate: Clean the spill area with a suitable decontaminating solution, followed by
soap and water.[12][14]

Dispose: All contaminated materials, including PPE, must be disposed of as hazardous
waste according to institutional and regulatory guidelines.[12][15]

Restock: Replenish any used spill kit supplies.[11][12]

Waste Disposal

All waste containing 1-Cyclohexylethanamine, including empty containers, is considered
hazardous waste.[1]

o Containers: Empty containers retain product residue and vapors and can be dangerous.[1]
Do not reuse empty containers.

» Labeling: All waste containers must be clearly labeled with the contents.
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o Segregation: Keep 1-Cyclohexylethanamine waste separate from incompatible materials.

» Disposal: Dispose of all waste through your institution's hazardous waste management
program in accordance with all local, state, and federal regulations.[1][6][9]

Conclusion

The safe handling of 1-Cyclohexylethanamine is achievable through a combination of robust
engineering controls, diligent use of personal protective equipment, and strict adherence to
established protocols. By understanding the hazards and implementing the precautions
outlined in this guide, researchers can minimize risks and maintain a safe laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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